305832-67-1((5-cyanothiophen-2-yl)boronic acid),A22936

(5-cyanothiophen-2-yl)boronic acid Properties

Names and Identifiers

- 5-Cyanothiophene-2-boronic acid
- 5-Cyano-2-thienylboronic acid
- 5-Cyanothiophene-2-boronicacid(contains varying amounts of Anhydride)
- (5-Cyanothiophen-2-yl)boronic acid
- 5-(1-Piperazinyl)benzofuran-2-carboxamide
- 5-cyanothiophen-2-ylboronic acid
- 5-Boronothiophene-2-carbonitrile
- 5-cyano-2-thiophene boronic acid
- 5-cyano-2-thiophenyl boronic acid
- 5-cyanothiophen-2-yl-2-boronic acid
- (5-cyanothiophen-2-yl)boronic acid
- SY004570
- A22936
- MFCD02094029
- J-517443
- DTXSID40400742
- 5-(dihydroxyboranyl)thiophene-2-carbonitrile
- 5-cyanothiophene-2-boronic acid, AldrichCPR
- 305832-67-1
- AKOS004116178
- 5-cyanothiophen-2-ylboronic acid;(5-Cyanothiophen-2-yl)boronic acid
- AM20090428
- C5H4BNO2S
- Boronic acid, (5-cyano-2-thienyl)-
- Z586250154
- 2-cyanothiophene-5-boronic acid
- FT-0620352
- CHEMBL124663
- AS-15072
- (5-cyano-2-thienyl)boronic acid
- Boronic acid, B-(5-cyano-2-thienyl)-
- BCP21689
- ZEOMEPSYIIQIND-UHFFFAOYSA-N
- CS-W007839
- ZB1457
- (5-cyanothiophen-2-yl)boronicAcid
- SCHEMBL129170
- EN300-49213
- 5-Cyanothiophene-2-boronicacid
- +Expand
- MDL： MFCD02094029
- InChIKey： ZEOMEPSYIIQIND-UHFFFAOYSA-N
- Inchi： 1S/C5H4BNO2S/c7-3-4-1-2-5(10-4)6(8)9/h1-2,8-9H
- SMILES： C1=C(SC(=C1)C#N)B(O)O

Computed Properties

Exact Mass: 153.00600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 153.0055797g/mol
Heavy Atom Count: 10
Complexity: 166
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 92.5Å²

Experimental Properties

LogP: -0.70042
PSA: 92.49000
Water Partition Coefficient: Insoluble
Boiling Point: 369.3°C at 760 mmHg
Melting Point: 175-180ºC
Color/Form: White or cream powder
Solubility: Insoluble in water

(5-cyanothiophen-2-yl)boronic acid Security Information

Safety Term：6.1
Safety Instruction： S26-S36/37/39
Packing Group：III
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：3439
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
PackingGroup：III
Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning
HazardClass：6.1

(5-cyanothiophen-2-yl)boronic acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(5-cyanothiophen-2-yl)boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003121-250mg	Boronic acid, B-(5-cyano-2-thienyl)-	305832-67-1	97%	250mg	$8.00	2024-05-06
A2B Chem LLC	AB40537-250mg	5-Cyanothiophene-2-boronic acid	305832-67-1	97%	250mg	$7.00	2024-04-20
abcr	AB515174-1 g	(5-Cyanothiophen-2-yl)boronic acid, 95%; .	305832-67-1	95%	1g	€89.30	2023-04-18
Apollo Scientific	OR11252-1g	5-Cyanothiophene-2-boronic acid	305832-67-1	97%	1g	£18.00	2024-05-24
Enamine	EN300-49213-0.05g	(5-cyanothiophen-2-yl)boronic acid	305832-67-1	94%	0.05g	$19.0	2023-05-20
eNovation Chemicals LLC	D910194-10g	5-Cyanothiophene-2-boronic Acid	305832-67-1	98%	10g	$145	2022-06-07
Fluorochem	045271-1g	5-Cyanothiophene-2-boronic acid	305832-67-1	97%	1g	￡18.00	2022-02-28
Matrix Scientific	069497-1g	5-Cyanothiophene-2-boronic acid, 95%	305832-67-1	95%	1g	$47.00	2023-09-05
TRC	C982263-100mg	5-Cyanothiophene-2-boronic acid	305832-67-1		100mg	$64.00	2023-05-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L18523-1g	5-Cyanothiophene-2-boronic acid, 98%	305832-67-1	98%	1g	￥633.00	2023-03-01

(5-cyanothiophen-2-yl)boronic acid Synthesis

(5-cyanothiophen-2-yl)boronic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:305832-67-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:305832-67-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(5-cyanothiophen-2-yl)boronic acid Related Literature

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Patrick J. Hrdlicka,Saswata Karmakar Org. Biomol. Chem., 2017,15, 9760-9774
3. Capabilities of fast protein liquid chromatography coupled to a double focusing inductively coupled plasma mass spectrometer for trace metal speciation in human serum

J. Anal. At. Spectrom., 1999,14, 947-951
4. Inside front cover

Soft Matter, 2021,17, 9990-9990
5. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†

N. Patima,Y. Abliz,I. Kiminori New J. Chem., 2016,40, 295-301
6. Synthesis of n-type SiC nanowires with tailored doping levels

Lin Wang,Fengmei Gao,Guodong Wei,Jinju Zheng,Xiaomin Cheng,Bin Tang,Weiyou Yang CrystEngComm, 2013,15, 2354-2358
7. A cobalt phosphide catalyst for the hydrogenation of nitriles†

Takato Mitsudome,Min Sheng,Ayako Nakata,Jun Yamasaki,Tomoo Mizugaki,Koichiro Jitsukawa Chem. Sci., 2020,11, 6682-6689
8. Design of peptide-containing N5-unmodified neutral flavins that catalyze aerobic oxygenations†

Yukihiro Arakawa,Ken Yamanomoto,Hazuki Kita,Masami Tanaka,Naoki Haraguchi,Shinichi Itsuno,Yasushi Imada Chem. Sci., 2017,8, 5468-5475
9. Comparison between direct current and radiofrequency glow discharge mass spectrometry for the analysis of oxide-based samples

J. Anal. At. Spectrom., 1995,10, 689-695
10. Solvent screening for a hard-to-dissolve molecular crystal

A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. Fried Phys. Chem. Chem. Phys., 2008,10, 5050-5056

Cas no 305832-67-1 ((5-cyanothiophen-2-yl)boronic acid)

(5-cyanothiophen-2-yl)boronic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

(5-cyanothiophen-2-yl)boronic acid Security Information

(5-cyanothiophen-2-yl)boronic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(5-cyanothiophen-2-yl)boronic acid Price

(5-cyanothiophen-2-yl)boronic acid Synthesis

(5-cyanothiophen-2-yl)boronic acid Suppliers

(5-cyanothiophen-2-yl)boronic acid Related Literature

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